1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H27N3O3/c1-19-7-5-10-23(15-19)33-14-13-29-25-12-4-3-11-24(25)28-27(29)20-16-26(31)30(18-20)21-8-6-9-22(17-21)32-2/h3-12,15,17,20H,13-14,16,18H2,1-2H3
• InChI Key: ZPGLMURYJZCMPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC
• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol
• CAS No.: 850159-15-8

Description

This compound (CAS synonyms: 1-(3-Methoxy-phenyl)-4-[1-(3-m-tolyloxy-propyl)-1H-benzoimidazol-2-yl]-pyrrolidin-2-one) is a pyrrolidin-2-one derivative featuring a 3-methoxyphenyl group at position 1 and a benzimidazole moiety substituted with a 3-(m-tolyloxy)propyl chain at position 4 . The core structure integrates a five-membered lactam (pyrrolidinone) with a benzimidazole heterocycle, which is further functionalized with aromatic ether and methoxy groups.

Biological Activity

The compound 1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews the compound's biological activity, including its antiproliferative, antibacterial, and antifungal properties, as well as its mechanism of action based on recent studies.

Chemical Structure

The structure of the compound can be broken down into several functional groups that contribute to its biological activity:

• Pyrrolidin-2-one : A cyclic amide that may enhance lipophilicity and membrane permeability.
• Benzimidazole moiety : Known for its role in various pharmacological activities.
• Methoxy and tolyloxy substituents : These groups can influence the compound's interaction with biological targets.

Antiproliferative Activity

Recent studies have demonstrated that derivatives of benzimidazole, including compounds similar to the target molecule, exhibit significant antiproliferative activity against various cancer cell lines. For instance, a related benzimidazole derivative showed notable inhibition against the MDA-MB-231 breast cancer cell line with an IC50 value of 16.38 μM . The presence of lipophilic substituents enhances cellular uptake, leading to increased cytotoxic effects.

Table 1: Antiproliferative Activity of Related Compounds

Compound	Cell Line	IC50 (μM)
Compound 2g	MDA-MB-231	16.38 ± 0.98
Compound 1e	MDA-MB-231	>100
Camptothecin	MDA-MB-231	0.41 ± 0.04

Note: Data adapted from recent findings on benzimidazole derivatives .

Antibacterial and Antifungal Properties

The compound's structural features suggest potential antibacterial and antifungal activities. Studies on related benzimidazole derivatives revealed significant inhibition against common pathogens:

• Antibacterial Activity : The MIC values for compounds similar to the target molecule against Streptococcus faecalis and Staphylococcus aureus were reported at 8 μg/mL and 4 μg/mL, respectively .
• Antifungal Activity : Moderate antifungal activity was observed against Candida albicans and Aspergillus niger, with MIC values around 64 μg/mL .

Table 2: Antimicrobial Activity of Related Compounds

Compound	Target Organism	MIC (μg/mL)
Compound 2g	Streptococcus faecalis	8
Compound 2g	Staphylococcus aureus	4
Compound 1b	Candida albicans	64
Compound 1c	Aspergillus niger	64

The biological activity of this compound may be attributed to several mechanisms:

• Induction of Apoptosis : Similar compounds have been shown to disrupt mitochondrial membrane potential, leading to the release of cytochrome c and subsequent activation of caspases, promoting apoptosis in cancer cells .
• Inhibition of DNA Replication : Benzimidazole derivatives have been reported to interfere with DNA replication processes, causing chromatin condensation and aberrant mitosis .
• Membrane Permeation : The lipophilic nature of the compound enhances its ability to permeate cellular membranes, facilitating greater bioavailability and efficacy against target cells .

Case Studies

Several case studies have explored the efficacy of similar compounds in clinical settings:

• A study involving a benzimidazole derivative showed promising results in a phase II trial for breast cancer treatment, highlighting its potential as a therapeutic agent .
• Another investigation reported successful outcomes in treating bacterial infections in immunocompromised patients using compounds with similar structural properties, underscoring their clinical relevance .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyrrolidinone-Benzoimidazole Cores

Compound 5a ()

• Structure : 5-Phenyl-4-(1H-benzimidazol-2-yl)-1-(4-(naphthalen-2-yl)thiazol-2-yl)pyrrolidin-2-one.
• Key Differences : Replaces the m-tolyloxy ethyl group with a naphthalenyl-thiazole substituent.
• Synthesis : Condensation of benzene-1,2-diamine derivatives yields 60% after recrystallization .
• Properties : Higher molecular weight (~500 g/mol) due to the naphthalene-thiazole group, likely reducing solubility compared to the target compound.

Compound 5cp ()

• Structure : 2-(1-(3-Oxo-3-phenylpropyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole-4-carboxamide.
• Key Differences : Features a 3-oxo-3-phenylpropyl chain and a carboxamide group.
• Spectroscopic Data : 13C NMR δ 197.43 confirms the ketone group, absent in the target compound .
• Bioactivity: Not explicitly stated, but the ketone may enhance hydrogen-bonding interactions in biological targets.

4-(1H-Benzo[d]imidazol-2-yl)-1-(o-Tolyl)Pyrrolidin-2-one ()

• Structure : Lacks the m-tolyloxy ethyl chain; substituent is o-tolyl (2-methylphenyl).

Analogues with Modified Aromatic Substituents

Fluorinated Derivative ()

• Structure: 1-(4-Fluorophenyl)methyl-4-{1-[2-(4-methylphenoxy)ethyl]-1H-benzo[d]imidazol-2-yl}pyrrolidin-2-one.
• Key Differences : Fluorine atom at the phenyl ring increases lipophilicity (LogP ~3.5) and metabolic stability .
• Molecular Weight : 443.51 g/mol (vs. ~454.5 g/mol for the target compound).

Trifluoromethyl Derivative ()

• Structure: 4-{1-[2-(4-Methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one.

Analogues with Varied Linker Chains

Allyl-Substituted Compound ()

• Structure: 4-(1-(2-(4-Allyl-2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one.
• Dual methoxy groups may improve solubility .

3-Oxo-3-Phenylpropyl Derivative ()

• Structure : Incorporates a ketone-containing propyl chain.
• Synthetic Yield : 77%, higher than typical yields for benzimidazole derivatives .

Comparative Data Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	Pyrrolidinone-benzimidazole	3-Methoxyphenyl, m-tolyloxy ethyl	~454.5	Balanced lipophilicity, moderate solubility
5a	Pyrrolidinone-benzimidazole	Naphthalenyl-thiazole, 5-phenyl	~500	Low solubility due to bulky naphthalene
Fluorinated Analog	Pyrrolidinone-benzimidazole	4-Fluorophenylmethyl, p-tolyloxy ethyl	443.5	Enhanced metabolic stability
5cp	Pyrrolidinone-benzimidazole	3-Oxo-3-phenylpropyl, carboxamide	363.2	Ketone group for H-bonding

Research Findings and Implications

• Synthetic Efficiency : The target compound’s synthesis likely follows methods similar to and , with yields dependent on substituent reactivity.
• Structure-Activity Relationships (SAR) :
  • Methoxy Groups : Enhance solubility and electronic interactions (e.g., 3-methoxyphenyl in the target vs. 2-methoxy in ).
  • Aromatic Ethers : The m-tolyloxy chain in the target compound may optimize steric and electronic effects compared to bulkier naphthalene-thiazole groups .
• Biological Potential: While direct activity data for the target compound is unavailable, benzimidazole-pyrrolidinone hybrids are frequently explored as kinase inhibitors or antimicrobial agents .